1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid

• IUPAC Name: 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid
• InChI: InChI=1S/C12H8N2O2/c15-12(16)9-6-8-4-3-7-2-1-5-13-10(7)11(8)14-9/h1-6,14H,(H,15,16)
• InChI Key: NKRJTXAQMCUSEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(C=C2)C=C(N3)C(=O)O)N=C1
• Molecular Formula: C12H8N2O2
• DSSTOX Substance ID: DTXSID60207154
• Molecular Weight: 212.20 g/mol
• CAS RN: 58457-37-7

Description

1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid is a compound with a molecular weight of 212.21. The IUPAC name for this compound is 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid.

Synthesis Analysis

The synthesis of 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid and related compounds has been a subject of research for over 100 years. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid is based on the 2,7,-tricarboxy-1H-pyrrolo[2,3-f]quinoline-4,5-dione. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid is part of the class of organic compounds known as pyrroloquinoline quinones. These compounds usually bear a carboxylic acid group at the C-2, C-7, and C-9 positions.

Physical And Chemical Properties Analysis

1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid is a solid at room temperature.

Scientific Research Applications

Proton Transfer Studies

1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid: is utilized in the study of proton-transfer reactions. These molecules possess hydrogen bond donor and acceptor groups, leading to the formation of cyclic dimers in their crystals. .

Antileishmanial Agents

Derivatives of 1H-pyrrolo[3,2-h]quinoline have been synthesized and evaluated for their efficacy against visceral leishmaniasis (VL). .

Antitumor Activity

Functional derivatives of this compound have shown potential in antitumor applications. .

Antimicrobial Properties

The same derivatives that show promise in antitumor applications also display antimicrobial properties. .

Antifungal Uses

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Antiviral Applications

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Antioxidant Effects

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Anti-inflammatory and Anticoagulant Activities

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Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335. Precautionary measures include P261, P280, P305+P351+P338.

Future Directions

The future directions of research on 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid and related compounds could involve further exploration of their synthesis methods, as well as their potential applications as fluorescent sensors and biologically active compounds.

Mechanism of Action

Target of Action

The primary targets of 1H-pyrrolo[3,2-h]quinoline-2-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making them an attractive strategy for cancer therapy . The FGFR family has four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Biochemical Pathways

The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of the FGFR signaling pathway can facilitate cancer initiation, progression, and resistance to cancer therapy .

Result of Action

In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .